Cas no 136834-55-4 ([1,1'-Biphenyl]-2-carboxylic acid, 4-fluoro-4'-methyl-, methyl ester)
136834-55-4 structure
Product Name:[1,1'-Biphenyl]-2-carboxylic acid, 4-fluoro-4'-methyl-, methyl ester
CAS No:136834-55-4
MF:C15H13FO2
MW:244.260927915573
CID:1241477
PubChem ID:71341484
Update Time:2025-04-20
[1,1'-Biphenyl]-2-carboxylic acid, 4-fluoro-4'-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-2-carboxylic acid, 4-fluoro-4'-methyl-, methyl ester
- methyl 5-fluoro-2-(4-methylphenyl)benzoate
- Methyl 4-fluoro-4'-methyl[1,1'-biphenyl]-2-carboxylate
- DTXSID10768402
- 136834-55-4
-
- Inchi: 1S/C15H13FO2/c1-10-3-5-11(6-4-10)13-8-7-12(16)9-14(13)15(17)18-2/h3-9H,1-2H3
- InChI Key: GEPAQELTZTYXFV-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C(=O)OC)C=1)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 244.08999
- Monoisotopic Mass: 244.08995782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
[1,1'-Biphenyl]-2-carboxylic acid, 4-fluoro-4'-methyl-, methyl ester Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
136834-55-4 ([1,1'-Biphenyl]-2-carboxylic acid, 4-fluoro-4'-methyl-, methyl ester) Related Products
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- 174403-69-1(Methyl 4-fluoro-2-methylbenzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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